Cas no 906731-28-0 (ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate)

• Product Name: ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate
• CAS No: 906731-28-0
• Molecular Formula: C₉H₁₄O₃
• Molecular Weight: 170.205663204193
• MDL: MFCD34183338
• CID: 5653528
• PubChem ID: 379173

ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate Properties

Names and Identifiers

• ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 2,2-dimethyl-4-oxo-, ethyl ester

• MDL： MFCD34183338
• InChIKey： QPSMOCZQGIOYRJ-UHFFFAOYSA-N
• Inchi： 1S/C9H14O3/c1-4-12-8(11)7-6(10)5-9(7,2)3/h7H,4-5H2,1-3H3
• SMILES： C1(C(OCC)=O)C(=O)CC1(C)C

Experimental Properties

• Boiling Point: 221.6±33.0 °C(Predicted)
• pka: 11.44±0.40(Predicted)
• Density: 1.063±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds